2-cyclopropyl-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopropyl-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C15H26N2O2/c18-15(9-12-1-2-12)16-10-13-3-6-17(7-4-13)14-5-8-19-11-14/h12-14H,1-11H2,(H,16,18)
• InChI Key: YKJNAFOCMSOSPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(=O)NCC2CCN(CC2)C3CCOC3
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

2-cyclopropyl-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide, also known as CP-945,598, is a potent and selective antagonist of the cannabinoid receptor type 1 (CB1). CB1 is a G protein-coupled receptor that is widely distributed in the central nervous system and plays a key role in the regulation of appetite, pain, mood, and cognition. CP-945,598 has been extensively studied for its potential therapeutic applications in a variety of diseases, including obesity, diabetes, and addiction.

Scientific Research Applications

Ketamine Pharmacokinetics and Pharmacodynamics

Ketamine, a compound with pharmacological relevance to the specified chemical structure, is primarily known for its antagonistic effects on the N-methyl-D-aspartate (NMDA) receptor. It has diverse clinical applications in anesthesia, pain therapy, and emerging evidence suggests rapid-acting antidepressant effects. The pharmacokinetics of ketamine involves its metabolic transformation by cytochrome P450 enzymes, leading to various metabolites with potential therapeutic applications. This metabolism plays a crucial role in ketamine's pharmacodynamics, influencing its therapeutic efficacy and safety profile (Peltoniemi et al., 2016).

Environmental and Toxicological Considerations

Research on the environmental and toxicological impacts of related compounds, such as acetamide derivatives, has expanded our understanding of their potential risks and benefits. These studies highlight the importance of evaluating the environmental persistence and toxicological profiles of new chemical entities to ensure their safe and sustainable use (Lange et al., 2012).

Neuroprotective Properties and Clinical Applications

Compounds with mechanisms of action similar to the specified chemical structure have been investigated for their neuroprotective properties and potential clinical applications in treating neurodegenerative disorders. This includes the exploration of their effects on synaptic function, neuroinflammation, and neuronal survival, offering insights into novel therapeutic strategies for diseases such as schizophrenia, depression, and Parkinson's disease (Vaglini et al., 2013).